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Compound of Interest

Compound Name: A 839977

Cat. No.: B605059 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

A-839977 is a potent and selective antagonist of the P2X7 receptor (P2X7R), an ATP-gated ion

channel.[1][2][3][4] Activation of the P2X7R by high concentrations of extracellular ATP

mediates a rapid influx of cations, most notably calcium (Ca2+), which initiates various

downstream signaling events. This pathway is implicated in inflammatory processes,

neuropathic pain, and other pathological conditions. A-839977 effectively blocks the influx of

calcium triggered by agonists like BzATP (2'(3')-O-(4-Benzoylbenzoyl)adenosine 5'-

triphosphate), making it a valuable tool for studying P2X7R function. In vitro calcium imaging

assays provide a robust method to quantify the inhibitory activity of compounds like A-839977

on P2X7R.

These application notes provide a comprehensive protocol for utilizing A-839977 in a

fluorescent-based in vitro calcium imaging assay to determine its inhibitory potential on P2X7

receptor activation.
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Species
IC50 (nM) for BzATP-
evoked Calcium Influx

Reference

Human 20

Rat 42

Mouse 150

Table 2: Inhibitory Activity of A-839977 in Human THP-1 Cells

Assay IC50 (nM) Reference

BzATP-stimulated IL-1β

release
37

BzATP-stimulated YO-PRO

uptake
7

Experimental Protocols
Protocol 1: In Vitro Calcium Imaging Assay Using A-
839977
This protocol outlines the measurement of P2X7R inhibition by A-839977 using a fluorescent

calcium indicator in a cell-based assay.

Materials:

Cells expressing the P2X7 receptor (e.g., HEK293 cells stably expressing recombinant

P2X7R, or a native cell line like THP-1 monocytes)

A-839977 (prepared in DMSO)

P2X7R agonist (e.g., BzATP or ATP)

Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM, Fura-2 AM)

Pluronic F-127
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Hanks' Balanced Salt Solution (HBSS) or other suitable physiological buffer

96-well black, clear-bottom microplates

Fluorescence plate reader with kinetic reading capabilities and appropriate filter sets

Procedure:

Cell Preparation:

Seed the P2X7R-expressing cells into a 96-well black, clear-bottom microplate at an

appropriate density to achieve a confluent monolayer on the day of the experiment.

Incubate the cells in their recommended culture medium at 37°C in a humidified

atmosphere with 5% CO2.

Loading with Calcium Indicator Dye:

Prepare a loading buffer containing the calcium-sensitive dye. For Fluo-4 AM, a typical

final concentration is 2-5 µM with 0.02-0.04% Pluronic F-127 in HBSS.

Aspirate the culture medium from the wells and wash the cells once with HBSS.

Add 100 µL of the dye loading buffer to each well.

Incubate the plate at 37°C for 45-60 minutes in the dark.

Compound Preparation and Addition:

Prepare serial dilutions of A-839977 in HBSS from a concentrated stock solution in DMSO.

Ensure the final DMSO concentration in the assay does not exceed a level that affects cell

viability or receptor function (typically ≤ 0.1%).

After the dye loading incubation, gently wash the cells twice with HBSS to remove any

extracellular dye.

Add the desired volume of the A-839977 dilutions to the respective wells. Include vehicle

control (DMSO in HBSS) and no-compound control wells.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incubate the plate at room temperature or 37°C for a predetermined time (e.g., 15-30

minutes) to allow the compound to interact with the receptors.

Agonist Stimulation and Signal Detection:

Prepare the P2X7R agonist solution (e.g., BzATP) in HBSS at a concentration that elicits a

robust calcium response (typically in the 10-100 µM range for BzATP).

Set up the fluorescence plate reader to measure the kinetic fluorescence signal. For Fluo-

4, the excitation wavelength is ~494 nm and the emission wavelength is ~516 nm.

Establish a baseline fluorescence reading for 10-20 seconds.

Using the instrument's injection system, add the agonist to the wells and continue to

record the fluorescence signal for 1-5 minutes to capture the peak calcium response.

Data Analysis:

The change in intracellular calcium is typically represented as the change in fluorescence

intensity (ΔF) from baseline (F0), often normalized to the baseline (ΔF/F0).

Determine the peak fluorescence response for each well.

Plot the percentage of inhibition against the concentration of A-839977.

Calculate the IC50 value by fitting the data to a four-parameter logistic equation.
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Caption: P2X7R signaling and inhibition by A-839977.
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Caption: Workflow for the in vitro calcium imaging assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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